Cas no 929451-69-4 (5-(benzyloxy)-N-(2-fluorophenyl)-2-methyl-1-benzofuran-3-carboxamide)

• Product Name: 5-(benzyloxy)-N-(2-fluorophenyl)-2-methyl-1-benzofuran-3-carboxamide
• CAS No: 929451-69-4
• MF: C₂₃H₁₈FNO₃
• MW: 375.392329692841
• CID: 6586513
• PubChem ID: 26841533
• Update Time: 2025-11-01

5-(benzyloxy)-N-(2-fluorophenyl)-2-methyl-1-benzofuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-N-(2-fluorophenyl)-2-methyl-1-benzofuran-3-carboxamide
• N-(2-fluorophenyl)-2-methyl-5-phenylmethoxy-1-benzofuran-3-carboxamide
• 3-Benzofurancarboxamide, N-(2-fluorophenyl)-2-methyl-5-(phenylmethoxy)-
• AKOS002292259
• 5-(benzyloxy)-N-(2-fluorophenyl)-2-methylbenzofuran-3-carboxamide
• 929451-69-4
• F2095-0259

• Inchi： 1S/C23H18FNO3/c1-15-22(23(26)25-20-10-6-5-9-19(20)24)18-13-17(11-12-21(18)28-15)27-14-16-7-3-2-4-8-16/h2-13H,14H2,1H3,(H,25,26)
• InChI Key： SCMHYVNPZFPELS-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC3=CC=CC=C3)C=C2C(C(NC2=CC=CC=C2F)=O)=C1C

Computed Properties

• Exact Mass: 375.12707160g/mol
• Monoisotopic Mass: 375.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 468.2±45.0 °C(Predicted)
• pka: 11.74±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-(benzyloxy)-N-(2-fluorophenyl)-2-methyl-1-benzofuran-3-carboxamide

Introduction to 5-(benzyloxy)-N-(2-fluorophenyl)-2-methyl-1-benzofuran-3-carboxamide (CAS No. 929451-69-4)

5-(benzyloxy)-N-(2-fluorophenyl)-2-methyl-1-benzofuran-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 929451-69-4, belongs to the benzofuran class of molecules, which are widely recognized for their diverse biological activities. The presence of a benzyloxy group, a 2-fluorophenyl moiety, and a methyl substituent in its structure contributes to its complex reactivity and potential applications in drug discovery and development.

The benzofuran core is a privileged scaffold in medicinal chemistry, known for its ability to interact with various biological targets. The 5-(benzyloxy) substituent not only enhances the lipophilicity of the molecule but also influences its solubility and metabolic stability. The N-(2-fluorophenyl) part introduces a fluorine atom, which is often employed in drug design to improve binding affinity and metabolic resistance. Additionally, the 2-methyl group further modulates the electronic properties of the molecule, making it a versatile candidate for further derivatization.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the potential of such compounds more efficiently. The structural features of 5-(benzyloxy)-N-(2-fluorophenyl)-2-methyl-1-benzofuran-3-carboxamide make it an attractive candidate for investigating its interactions with biological receptors. Studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways, making it a promising lead for developing novel therapeutic agents.

In particular, the fluorophenyl moiety has been extensively studied for its role in enhancing drug-like properties such as binding affinity and selectivity. The fluorine atom can participate in both hydrophobic and dipole-dipole interactions with biological targets, which can be crucial for achieving high efficacy. Furthermore, the benzyloxy group provides a hydrophobic anchor that can improve membrane permeability, while the methyl group can help stabilize the molecule’s conformation in solution.

The synthesis of 5-(benzyloxy)-N-(2-fluorophenyl)-2-methyl-1-benzofuran-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the benzofuran core efficiently. These techniques not only improve yield but also allow for the introduction of various substituents with high precision.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying different parts of its structure, researchers can gain insights into how specific functional groups influence biological activity. For instance, replacing the benzyloxy group with other ethers or alcohols might alter the compound’s solubility and metabolic profile, while changes to the fluorophenyl moiety could impact its binding affinity to target proteins.

Current research in medicinal chemistry emphasizes the importance of understanding molecular interactions at an atomic level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular dynamics simulations have been instrumental in elucidating how small molecules interact with biological targets. For 5-(benzyloxy)-N-(2-fluorophenyl)-2-methyl-1-benzofuran-3-carboxamide, these studies could reveal key binding residues and provide insights into how modifications might enhance therapeutic efficacy.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like benzofurans in drug development. Their structural versatility allows them to mimic natural products and interact with a wide range of biological targets. The unique combination of substituents in 5-(benzyloxy)-N-(2-fluorophenyl)-2-methyl-1-benzofuran-3-carboxamide positions it as a promising candidate for further exploration in this field.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 5-(benzyloxy)-N-(2-fluorophenyl)-2-methyl-1-benzofuran-3-carboxamide will play an increasingly important role in drug discovery. Their complex structures offer opportunities for innovation, and their potential applications span across multiple therapeutic areas. Whether used as leads for new drugs or building blocks for more complex molecules, this compound exemplifies the ongoing quest for novel pharmacological entities that can address unmet medical needs.